2-Amino-4-chlorophenol
Cat. No. B047367
:
95-85-2
M. Wt: 143.57 g/mol
InChI Key: SWFNPENEBHAHEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05744643
Procedure details
A degassed solution of 10 mmol of 5-chloro-2-hydroxynitrobenzene (starting material) and 40 ml of xylene are placed in an autoclave (volume: 200 ml).0.125 mmol of ligand A (in the form of 1.25 g of an aqueous solution containing 0.1 mol of ligand A/kg of solution) as phosphine and 0.6 g (15 mmol) of NaOH, 41 ml of H2O and 0.25 mmol of PdCl2 are added. The pH is from 10.5 to 11.0.
[Compound]
Name
ligand A
Quantity
0.125 mmol
Type
reactant
Reaction Step Three
[Compound]
Name
aqueous solution
Quantity
1.25 g
Type
reactant
Reaction Step Three
[Compound]
Name
ligand
Quantity
0.1 mol
Type
reactant
Reaction Step Three
Name
PdCl2
Quantity
0.25 mmol
Type
catalyst
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([OH:11])=[C:6]([N+:8]([O-])=O)[CH:7]=1.C1(C)C(C)=CC=CC=1.P.[OH-].[Na+]>Cl[Pd]Cl.O>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([OH:11])=[C:6]([CH:7]=1)[NH2:8] |f:3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
10 mmol
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C=CC(=C(C1)[N+](=O)[O-])O
|
Step Two
|
Name
|
|
|
Quantity
|
40 mL
|
|
Type
|
reactant
|
|
Smiles
|
C=1(C(=CC=CC1)C)C
|
Step Three
[Compound]
|
Name
|
ligand A
|
|
Quantity
|
0.125 mmol
|
|
Type
|
reactant
|
|
Smiles
|
|
[Compound]
|
Name
|
aqueous solution
|
|
Quantity
|
1.25 g
|
|
Type
|
reactant
|
|
Smiles
|
|
[Compound]
|
Name
|
ligand
|
|
Quantity
|
0.1 mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
P
|
|
Name
|
|
|
Quantity
|
0.6 g
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
|
Name
|
PdCl2
|
|
Quantity
|
0.25 mmol
|
|
Type
|
catalyst
|
|
Smiles
|
Cl[Pd]Cl
|
|
Name
|
|
|
Quantity
|
41 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
are added
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
ClC=1C=CC(=C(N)C1)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
